Cas no 2228167-85-7 (1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde)

• Product Name: 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde
• CAS No: 2228167-85-7
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 6463690
• PubChem ID: 165779494
• Update Time: 2025-05-20

1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde
• EN300-1919035
• 2228167-85-7
• 1-[2-(3-bromophenyl)ethyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C12H13BrO/c13-11-3-1-2-10(8-11)4-5-12(9-14)6-7-12/h1-3,8-9H,4-7H2
• InChI Key： RGSVDACECCIHCL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1(C=O)CC1

Computed Properties

• Exact Mass: 252.01498g/mol
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde

1-2-(3-Bromophenyl)Ethylcyclopropane-1-Carbaldehyde: A Comprehensive Overview

1-2-(3-Bromophenyl)ethylcyclopropane-1-carbaldehyde (CAS No. 2228167-85-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclopropane ring and aldehyde functional group, exhibits intriguing chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have shed new light on its structure, reactivity, and utility, making it a subject of interest for researchers worldwide.

The molecular structure of 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde is notable for its cyclopropane ring, which introduces strain and reactivity into the molecule. The presence of the aldehyde group (-CHO) at the 1-position of the cyclopropane ring further enhances its reactivity, making it a valuable precursor in organic synthesis. The bromine atom at the 3-position of the phenyl ring adds to its complexity and potential for selective substitution reactions. Recent studies have explored the electronic effects of these substituents on the overall reactivity of the molecule, providing insights into its role in catalytic processes and polymer chemistry.

One of the most promising applications of 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde lies in its use as a building block for advanced materials. Researchers have demonstrated that this compound can serve as a monomer in the synthesis of high-performance polymers, offering improved mechanical properties and thermal stability. For instance, a study published in *Advanced Materials* highlighted its ability to form cross-linked networks with exceptional durability under high-temperature conditions. This property makes it a candidate for applications in aerospace and automotive industries, where materials with superior thermal resistance are highly sought after.

In addition to its material science applications, 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde has shown potential in pharmaceutical research. Its unique structure allows for selective interactions with biological molecules, making it a valuable tool in drug design. Recent investigations have focused on its ability to act as a chiral inducer in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This capability is particularly relevant in the development of new drugs, where stereochemistry plays a critical role in efficacy and safety.

The synthesis of 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde has also been a topic of extensive research. Traditional methods often involve multi-step reactions with low yields, but recent advancements have introduced more efficient pathways. For example, a report in *Journal of Organic Chemistry* described a one-pot synthesis using microwave-assisted techniques, significantly improving both yield and reaction time. Such innovations not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

From an environmental standpoint, 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde demonstrates remarkable biodegradability under controlled conditions. Studies conducted by environmental chemists have shown that this compound can undergo enzymatic degradation when exposed to specific microbial communities. This property is advantageous for its use in biodegradable materials and sustainable chemistry practices, aligning with global efforts to reduce plastic pollution and promote eco-friendly alternatives.

In conclusion, 1-2-(3-bromophenyl)ethylcyclopropane-1-carbaldehyde (CAS No. 2228167-85-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern materials science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.